Cas no 1060197-81-0 (N-(butan-2-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide)

• Product Name: N-(butan-2-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide
• CAS No: 1060197-81-0
• MF: C₁₆H₁₉N₃O₂
• MW: 285.340963602066
• CID: 6462591
• PubChem ID: 45284794
• Update Time: 2025-05-24

N-(butan-2-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(butan-2-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide
• AKOS024501193
• F5228-0003
• N-butan-2-yl-2-(6-oxo-4-phenylpyrimidin-1-yl)acetamide
• 1060197-81-0
• N-(sec-butyl)-2-(6-oxo-4-phenylpyrimidin-1(6H)-yl)acetamide
• VU0637878-1

• Inchi： 1S/C16H19N3O2/c1-3-12(2)18-15(20)10-19-11-17-14(9-16(19)21)13-7-5-4-6-8-13/h4-9,11-12H,3,10H2,1-2H3,(H,18,20)
• InChI Key： IFKFOKFPKIAOSW-UHFFFAOYSA-N
• SMILES： O=C(CN1C=NC(C2C=CC=CC=2)=CC1=O)NC(C)CC

Computed Properties

• Exact Mass: 285.147726857g/mol
• Monoisotopic Mass: 285.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61.8Ų

Additional information on N-(butan-2-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide

Comprehensive Overview of N-(butan-2-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide (CAS No. 1060197-81-0)

In the realm of pharmaceutical and organic chemistry, N-(butan-2-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide (CAS No. 1060197-81-0) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the pyrimidine derivative family, a class of heterocyclic compounds widely studied for their biological activity. Researchers and industry professionals frequently search for terms like "pyrimidine-based drug discovery" or "acetamide derivatives in medicine," reflecting the growing interest in this molecule's therapeutic potential.

The molecular structure of N-(butan-2-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide features a dihydropyrimidinone core, a scaffold known for its versatility in medicinal chemistry. This core is substituted with a phenyl group at the 4-position and an acetamide moiety at the 1-position, further modified with a butan-2-yl group. Such structural complexity makes it a subject of interest for "structure-activity relationship (SAR) studies" and "small molecule drug design," which are trending topics in pharmaceutical research. The compound's CAS number, 1060197-81-0, is often used as a unique identifier in chemical databases and regulatory documents.

Recent advancements in computational chemistry and AI-driven drug discovery have further propelled the study of this compound. With the rise of "machine learning in molecular design," researchers are exploring how N-(butan-2-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide can be optimized for enhanced bioavailability or target specificity. Questions like "how to improve the solubility of pyrimidine derivatives" or "what are the latest breakthroughs in heterocyclic chemistry" are frequently encountered in scientific forums, underscoring the relevance of this compound in contemporary research.

From a synthetic perspective, the preparation of N-(butan-2-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide involves multi-step organic reactions, including condensation, cyclization, and N-alkylation. These processes are critical for achieving high purity and yield, which are essential for downstream applications. The compound's physicochemical properties, such as melting point, solubility, and stability, are also key considerations for researchers working on "formulation development" or "preclinical studies."

In conclusion, N-(butan-2-yl)-2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)acetamide (CAS No. 1060197-81-0) represents a promising candidate for further exploration in drug discovery and development. Its structural features align with current trends in "fragment-based drug design" and "targeted therapy," making it a valuable subject for ongoing and future research endeavors.